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Compound of Interest

4-(Difluoromethyl)-2-methyl-1-
Compound Name:
nitrobenzene

Cat. No.: B14029876

4-(Difluoromethyl)-2-methyl-1-nitrobenzene is an aromatic compound featuring a nitro
group, a methyl group, and a difluoromethyl group. These functional groups dictate its chemical
reactivity and toxicological profile. The primary hazards are associated with the nitroaromatic
moiety, which is known for its systemic toxicity, particularly its ability to induce
methemoglobinemia. The presence of fluorine may also introduce additional considerations
regarding thermal decomposition products.

~hemical Identi

Property Value

IUPAC Name 4-(Difluoromethyl)-2-methyl-1-nitrobenzene
Molecular Formula CsH7F2NO2

Molecular Weight 187.14 g/mol

CAS Number Not assigned / Not readily available
Canonical SMILES CC1=C(C=C(C=C1)C(F)R)[O-]

Inferred GHS Hazard Classification

This classification is extrapolated from closely related analogues such as 4-(Difluoromethyl)-1-
fluoro-2-nitrobenzene and various other substituted nitrobenzenes.[1][2][3] It should be treated
as a provisional and precautionary assessment.
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
. H311/H312: Toxic/Harmful in

Acute Toxicity, Dermal Category 3/4 ) )

contact with skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

) o H319: Causes serious eye

Serious Eye Damage/Irritation Category 2 o

irritation
Specific Target Organ Toxicity H335: May cause respiratory

Category 3

(Single Exposure)

irritation

Specific Target Organ Toxicity
(Repeated Exposure)

Category 1/2

H372/H373: Causes damage
to organs (blood, liver, kidneys)
through prolonged or repeated

exposure

Signal Word:Danger

Hazard Pictograms:

GHSO06: Skull and
Crossbones

GHSO07: Exclamation Mark

GHSO08: Health Hazard

Section 2: Physicochemical and Reactivity Profile

The physical properties are inferred from similar compounds.[4] Stability data is derived from

general knowledge of nitroaromatics.
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Property Inferred Value /| Remarks Source (Analogue)

Likely a yellow liquid or low-
Physical Form melting solid at room [5]

temperature.

Insoluble in water; soluble in
B common organic solvents
Solubility [1]
(e.g., acetone, ethanol,

dichloromethane).

Stable under normal laboratory
Stability storage and handling [1114]
conditions.

High temperatures, open
Conditions to Avoid flames, sparks, and exposure [6]

to strong light.

Strong oxidizing agents, strong
Incompatible Materials reducing agents, strong acids, [6]

and strong bases.

Upon combustion, may release
toxic fumes including nitrogen
Hazardous Decomposition oxides (NOx), carbon
Products monoxide (CO), carbon dioxide o]
(COz2), and highly toxic

hydrogen fluoride (HF).

Section 3: Core Toxicological Profile: The
Nitroaromatic Hazard

The most significant and insidious toxicological threat posed by 4-(Difluoromethyl)-2-methyl-
1-nitrobenzene stems from its nitroaromatic structure. The primary mechanism of toxicity for
this class of compounds is the induction of methemoglobinemia.

Causality of Methemoglobinemia: Upon absorption into the body (via skin contact, inhalation, or
ingestion), the nitro group (-NO2) is metabolically reduced. This process generates reactive
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intermediates that oxidize the ferrous iron (Fe?*) in hemoglobin to its ferric state (Fe3*). The

resulting molecule, methemoglobin, is incapable of binding and transporting oxygen.[5] This

leads to a state of functional anemia and cellular hypoxia, even with normal blood oxygen

saturation readings.

Key Toxicological Effects:

Delayed Onset: A critical danger is that symptoms may be delayed by 2 to 4 hours after
exposure.[5]

Primary Symptoms: The initial signs of exposure include headache, dizziness, nausea, and
drowsiness. A key indicator is cyanosis, where the skin, lips, and nail beds take on a bluish
or grayish discoloration due to the lack of oxygenated blood.[5]

Severe Exposure: Higher levels of methemoglobin can lead to rapid heart rate, shortness of
breath, convulsions, and potentially death.[5]

Organ Damage: Prolonged or repeated exposure can cause damage to the liver, kidneys,
and blood-forming tissues in the bone marrow.[5]

Section 4: Safe Handling and Engineering Controls

All work with this compound must be performed with the understanding that it is a potent

systemic toxin with excellent dermal absorption. The following protocols are mandatory.

Engineering Controls

Chemical Fume Hood: All manipulations, including weighing, transferring, and preparing
solutions, must be conducted inside a certified chemical fume hood to prevent inhalation of
vapors.[6]

Safety Shower and Eyewash Station: Ensure immediate access to a functional and recently
tested safety shower and eyewash station.[1]

Personal Protective Equipment (PPE)

Hand Protection: Wear nitrile gloves (minimum thickness of 0.11 mm). Double-gloving is
recommended. Gloves must be inspected for integrity before use. Use proper glove removal
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technique to avoid contaminating skin.[3]

o Eye Protection: Wear chemical safety goggles that provide a complete seal around the eyes.
A face shield should be worn in addition to goggles when there is a risk of splashing.[3]

o Skin and Body Protection: Wear a flame-resistant laboratory coat. Ensure cuffs are tucked
into gloves. Do not wear shorts or open-toed shoes.

Workflow for Safe Handling
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Caption: Standard workflow for handling hazardous nitroaromatic compounds.
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Section 5: Emergency Procedures

Immediate and decisive action is critical in the event of an exposure or spill.

First Aid Measures

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult,
administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate
medical attention.[1][5]

Skin Contact: Immediately flush the skin with copious amounts of water for at least 15
minutes while removing all contaminated clothing and shoes. Get immediate medical aid.[5]
Cleansing the entire contaminated area is of utmost importance.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.
Seek immediate medical attention.[1][5]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Never give anything by mouth to an unconscious person. Call a poison control center and
seek immediate medical attention.[5]

Note to Physician: The primary hazard is methemoglobinemia. Treatment may involve the

administration of oxygen and, in severe cases, Methylene Blue.[5]

Spill Response Protocol
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Caption: Emergency response flowchart for a chemical spill.
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Section 6: Storage and Disposal
Storage

Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[4][6]
Keep it segregated from incompatible materials, particularly reducing agents and strong
oxidizers.[6] The storage area should be accessible only to authorized personnel.

Disposal

All waste material, including contaminated absorbent material and empty containers, must be
treated as hazardous waste. Dispose of the material through a licensed professional waste
disposal service. Do not allow the chemical to enter drains or the environment.[3][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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